Cas no 1161616-62-1 ((S)-2-Amino-N-(2-bromo-phenyl)-propionamide)

(S)-2-Amino-N-(2-bromo-phenyl)-propionamide is a chiral organic compound featuring a brominated phenyl group and an amide-linked alanine derivative. Its stereospecific (S)-configuration ensures precise enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical research. The 2-bromo substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further functionalization. The primary amine group offers versatility for derivatization, while the amide linkage contributes to stability. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor-targeted molecules. High purity and well-defined stereochemistry make it a reliable intermediate for developing bioactive compounds with tailored properties.
(S)-2-Amino-N-(2-bromo-phenyl)-propionamide structure
1161616-62-1 structure
Product Name:(S)-2-Amino-N-(2-bromo-phenyl)-propionamide
CAS No:1161616-62-1
MF:C9H11BrN2O
MW:243.100441217422
CID:2165650
Update Time:2025-06-08

(S)-2-Amino-N-(2-bromo-phenyl)-propionamide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-n-(2-bromo-phenyl)-propionamide
    • (S)-2-Amino-N-(2-bromophenyl)propanamide
    • AM90782
    • (S)-2-Amino-N-(2-bromo-phenyl)-propionamide
    • Inchi: 1S/C9H11BrN2O/c1-6(11)9(13)12-8-5-3-2-4-7(8)10/h2-6H,11H2,1H3,(H,12,13)/t6-/m0/s1
    • InChI Key: OUCKZCVLWMYYJR-LURJTMIESA-N
    • SMILES: BrC1C=CC=CC=1NC([C@H](C)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 187
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.1

(S)-2-Amino-N-(2-bromo-phenyl)-propionamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
086580-500mg
S)-2-Amino-N-(2-bromo-phenyl)-propionamide
1161616-62-1
500mg
£320.00 2022-03-01

Additional information on (S)-2-Amino-N-(2-bromo-phenyl)-propionamide

Compound Introduction: (S)-2-Amino-N-(2-bromo-phenyl)-propionamide (CAS No. 1161616-62-1)

Compound (S)-2-Amino-N-(2-bromo-phenyl)-propionamide, identified by its CAS number 1161616-62-1, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This chiral amide derivative features a stereogenic center at the propionic acid moiety, making it a valuable building block for enantioselective synthesis and drug development. The presence of a 2-bromo-phenyl group introduces electrophilic reactivity, enabling diverse functionalization strategies that are pivotal in medicinal chemistry.

The structural attributes of (S)-2-Amino-N-(2-bromo-phenyl)-propionamide make it a versatile intermediate in the synthesis of biologically active compounds. The amide bond not only serves as a linkage for constructing more complex molecules but also provides a site for further chemical modification. This compound has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. Its stereochemistry, particularly the (S)-configuration, is crucial for ensuring the biological efficacy and selectivity of derived compounds.

In the context of contemporary pharmaceutical research, (S)-2-Amino-N-(2-bromo-phenyl)-propionamide has been explored as a precursor for various drug candidates. For instance, its incorporation into peptidomimetics has shown promise in targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The brominated aromatic ring enhances binding affinity and metabolic stability, which are critical factors in drug design. Recent studies have highlighted its role in developing kinase inhibitors, where the precise steric and electronic properties of this molecule contribute to high binding affinity and selectivity.

The synthesis of (S)-2-Amino-N-(2-bromo-phenyl)-propionamide involves sophisticated organic transformations that highlight the intersection of stereochemistry and functional group chemistry. Key synthetic routes include asymmetric hydrogenation of appropriately substituted ketones followed by bromination and amidation steps. These methodologies underscore the importance of chiral auxiliaries or catalysts in achieving high enantiomeric purity, which is essential for pharmaceutical applications. Advances in catalytic asymmetric synthesis have further refined these processes, enabling scalable production with minimal racemization.

The pharmacological potential of derivatives derived from (S)-2-Amino-N-(2-bromo-phenyl)-propionamide has been extensively investigated. Notably, modifications at the amine or carboxylic acid functionalities can lead to compounds with enhanced pharmacokinetic profiles. For example, prodrugs based on this scaffold have demonstrated improved solubility and bioavailability upon administration. Additionally, computational modeling studies have predicted novel binding interactions between these derivatives and target proteins, providing insights into their mechanism of action.

In industrial settings, the production of (S)-2-Amino-N-(2-bromo-phenyl)-propionamide adheres to stringent quality control measures to ensure consistency and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify structural integrity and enantiomeric excess. The compound's stability under various storage conditions is also scrutinized to maintain its efficacy throughout the supply chain. These quality assurance protocols are integral to meeting regulatory standards set forth by global health authorities.

The broader impact of (S)-2-Amino-N-(2-bromo-phenyl)-propionamide on drug discovery extends beyond its direct applications. It exemplifies how tailored molecular design can yield intermediates with multifaceted utility across different therapeutic areas. Researchers continue to explore its derivatives as scaffolds for addressing unmet medical needs, leveraging its unique structural features to develop next-generation therapeutics. Collaborative efforts between academia and industry are fostering innovation in this domain, paving the way for future breakthroughs.

As our understanding of molecular interactions evolves, so does the role of (S)-2-Amino-N-(2-bromo-phenyl)-propionamide in pharmaceutical research. Emerging technologies such as high-throughput screening and artificial intelligence-driven drug design are accelerating the identification of novel applications for this compound and its analogs. The integration of computational methods with traditional synthetic chemistry is streamlining the discovery process, making compounds like this one more accessible for therapeutic development.

In conclusion, (S)-2-Amino-N-(2-bromo-phenyl)-propionamide (CAS No. 1161616-62-1) represents a cornerstone in modern pharmaceutical chemistry. Its structural versatility, coupled with its stereochemical precision, positions it as a pivotal intermediate in drug discovery initiatives worldwide. As research progresses, this compound will undoubtedly continue to contribute to advancements in medicine, offering new hope for treating complex diseases through innovative molecular solutions.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk